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Compound of Interest

Compound Name: 5-Bromothiazole-2-carbaldehyde

Cat. No.: B1294191

Essential Safety and Handling Guide for 5-
Bromothiazole-2-carbaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromothiazole-2-
carbaldehyde. Adherence to these protocols is essential for ensuring laboratory safety and
proper environmental stewardship.

Chemical Identifier:

Name: 5-Bromothiazole-2-carbaldehyde

Synonyms: 5-Bromo-1,3-thiazole-2-carbaldehyde, 5-bromo-2-thiazolecarboxaldehyde[1]

CAS Number: 933752-44-4[1]

Molecular Formula: CaH2BrNOSJ[1]

Hazard Identification and Classification:
5-Bromothiazole-2-carbaldehyde is classified with the following hazards:
 Skin Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1]

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling. The following PPE is

mandatory:
Protection Type Specification Rationale
Tightly fitting safety goggles ]
] o i ) Protects against splashes and
Eye/Face Protection with side-shields conforming to

dust particles.[2][3]
EN 166 (EU) or NIOSH (US).

Chemical-impermeable gloves
) ) (inspected before use). A Prevents skin contact and
Skin Protection ) ] ]
chemical-resistant apron or lab  absorption.

coat.[2][4]

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are exceeded or irritation is o ] ]

) ) ) Minimizes inhalation of dust or
Respiratory Protection experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator with an appropriate

vapors.

filter for particulates.[2][5]
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Safety Operating and Disposal Plan

1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[5][6]

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]
» Don the required PPE as specified in the table above.

+ Have spill control materials readily available.

2. Handling and Use:

e Avoid contact with skin, eyes, and clothing.[2][5]

e Avoid the formation of dust and aerosols.[2]

e Do not eat, drink, or smoke in the handling area.[5][7]

o Keep the container tightly closed when not in use.[2][5]

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[2][5]

3. In Case of a Spill:
» Evacuate personnel from the immediate area.
¢ Ventilate the area of the spill.

o Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[2][5]

4. First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][7]
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In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[2][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2][5]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[2][5]

. Disposal Plan:

All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 5-Bromothiazole-2-carbaldehyde and any contaminated
materials in a designated, labeled hazardous waste container. The container must be kept
closed and stored in a cool, dry, well-ventilated area away from incompatible materials.[2][5]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.[3]

Contact a licensed professional waste disposal service to dispose of this material.[2]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.capotchem.com/doc/viewmsds_885279-64-1.html
https://www.fishersci.com/store/msds?partNumber=AAH3109603&productDescription=2-BRMOTHIAZOLE-5-CARBXALDEH+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_885279-64-1.html
https://www.fishersci.com/store/msds?partNumber=AC16665EA&productDescription=5-BROMO-2-THIOPHENECARBA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_885279-64-1.html
https://www.fishersci.com/store/msds?partNumber=AC16665EA&productDescription=5-BROMO-2-THIOPHENECARBA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1294191?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_885279-64-1.html
https://www.fishersci.com/store/msds?partNumber=AC16665EA&productDescription=5-BROMO-2-THIOPHENECARBA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.capotchem.com/doc/viewmsds_885279-64-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Prepare Workspace

Don PPE (Fume Hood, Eyewash)

Handling

Weigh Chemical

i

Perform Experiment

Cleanup é% Disposal

Decontaminate Workspace

l l

Segregate Waste Doff PPE

Chemicals PPE

Waste Management

Chemical Waste Contaminated PPE
(Labeled Container) (Sealed Bag)

'

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Bromothiazole-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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